Cas no 122364-83-4 (4-Thiazolecarboxylicacid, 4,5-dihydro-2-(6-hydroxy-2-quinolinyl)-, (S)- (9CI))

4-Thiazolecarboxylicacid, 4,5-dihydro-2-(6-hydroxy-2-quinolinyl)-, (S)- (9CI) structure
122364-83-4 structure
Product name:4-Thiazolecarboxylicacid, 4,5-dihydro-2-(6-hydroxy-2-quinolinyl)-, (S)- (9CI)
CAS No:122364-83-4
MF:C13H10N2O3S
MW:274.295101642609
CID:164822
PubChem ID:129704

4-Thiazolecarboxylicacid, 4,5-dihydro-2-(6-hydroxy-2-quinolinyl)-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxylicacid, 4,5-dihydro-2-(6-hydroxy-2-quinolinyl)-, (S)- (9CI)
    • 2-(6-hydroxyquinolyl)-2-thiazole-4-carboxylic acid
    • (2E,4S)-2-(6-oxoquinolin-2(6H)-ylidene)-1,3-thiazolidine-4-carboxylic acid
    • 4-Thiazolecarboxylic acid, 4,5-dihydro-2-(6-hydroxy-2-quinolinyl)-, (S)-
    • D-Quinolylluciferin, firefly
    • QLH2
    • (4S)-2-(6-hydroxyquinolin-2-yl)-4,5-dihydro-1,3-thiazole-4-carboxylic acid
    • SCHEMBL12617462
    • (S)-2-(6-Hydroxyquinolin-2-yl)-4,5-dihydrothiazole-4-carboxylic acid
    • CHEMBL3427181
    • 122364-83-4
    • Inchi: InChI=1S/C13H10N2O3S/c16-8-2-4-9-7(5-8)1-3-10(14-9)12-15-11(6-19-12)13(17)18/h1-5,11,16H,6H2,(H,17,18)
    • InChI Key: YLOLPLXXFZFHFD-UHFFFAOYSA-N
    • SMILES: OC1=CC=C2C(C=CC(C3=NC(C(O)=O)CS3)=N2)=C1

Computed Properties

  • Exact Mass: 274.0413
  • Monoisotopic Mass: 274.04121336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 108Ų
  • XLogP3: 2

Experimental Properties

  • PSA: 78.76

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